Cas no 2098098-19-0 (Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate)

• Product Name: Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098098-19-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5726459
• PubChem ID: 122239283
• Update Time: 2025-06-14

Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0003906
• AKOS040812275
• 2098098-19-0
• methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate
• F1967-8033
• Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C10H14N2O3/c1-4-15-6-8-5-9(10(13)14-3)12-7(2)11-8/h5H,4,6H2,1-3H3
• InChI Key： QYXIDNKZQDSTTK-UHFFFAOYSA-N
• SMILES： O(CC)CC1C=C(C(=O)OC)N=C(C)N=1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.3Ų

Additional information on Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate

Research Briefing on Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate (CAS: 2098098-19-0): Recent Advances and Applications

Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate (CAS: 2098098-19-0) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following briefing provides an overview of the latest research developments related to this compound, highlighting key findings and their implications for the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate as a key intermediate in the development of novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrimidine-based kinase inhibitors, which exhibit potent activity against a range of cancer cell lines. The study reported a high-yield, scalable synthetic route for the compound, emphasizing its role in facilitating the rapid generation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic applications, Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound exhibits moderate inhibitory activity against certain bacterial enzymes, suggesting potential applications in antimicrobial drug development. The study also explored structure-activity relationships (SAR) by modifying the ethoxymethyl and carboxylate moieties, providing valuable insights for further optimization.

Another area of interest is the compound's role in the development of central nervous system (CNS) therapeutics. Research conducted at a leading pharmaceutical institute (2024) identified Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate as a promising scaffold for the design of neuroprotective agents. The study utilized molecular docking and in vitro assays to demonstrate its ability to modulate key neuronal signaling pathways, with potential implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate have also been a focus of recent investigations. A 2024 study in Drug Metabolism and Disposition characterized its metabolic stability, plasma protein binding, and membrane permeability using advanced in vitro and in silico techniques. The results indicated favorable drug-like properties, supporting its further development as a pharmacophore in drug discovery programs.

Looking ahead, researchers are exploring the potential of Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate in targeted drug delivery systems. Preliminary work presented at the 2024 American Chemical Society National Meeting demonstrated its conjugation with nanoparticle carriers, showing enhanced tissue specificity and reduced off-target effects in animal models. This innovative approach could pave the way for more precise and effective therapeutic interventions.

In conclusion, Methyl 6-(ethoxymethyl)-2-methylpyrimidine-4-carboxylate (CAS: 2098098-19-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications—from serving as a synthetic building block to exhibiting intrinsic biological activity—highlight its importance in modern drug discovery. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential across various disease areas.